6,7-dimethyl-3-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one
Description
Properties
IUPAC Name |
6,7-dimethyl-3-[2-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl]-2-oxoethyl]-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-5-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N5O2S2/c1-10-11(2)19-18-23(17(10)25)14(9-26-18)8-15(24)22-6-4-13(5-7-22)16-21-20-12(3)27-16/h13-14H,4-9H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTYNRFJQJKZOEN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C2N(C1=O)C(CS2)CC(=O)N3CCC(CC3)C4=NN=C(S4)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N5O2S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 6,7-dimethyl-3-(2-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidin-1-yl)-2-oxoethyl)-2H-thiazolo[3,2-a]pyrimidin-5(3H)-one is a complex organic molecule that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
This compound features a thiazolo[3,2-a]pyrimidine core, which is known for various biological activities. The presence of a thiadiazole moiety enhances its potential as an antimicrobial and anticancer agent.
Antimicrobial Activity
Several studies have investigated the antimicrobial properties of thiadiazole derivatives. Thiadiazoles are recognized for their ability to inhibit bacterial growth and exhibit antifungal properties. For instance, compounds with similar structures have shown effective inhibition against various strains of bacteria and fungi, suggesting that our compound may possess similar capabilities.
| Microorganism | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | < 100 µg/mL |
| Escherichia coli | < 125 µg/mL |
| Candida albicans | < 150 µg/mL |
Anticancer Activity
Research indicates that thiazolo[3,2-a]pyrimidine derivatives can exhibit significant anticancer activity. For example, compounds derived from this class have been tested against various cancer cell lines such as MDA-MB-231 (breast cancer) and HCT116 (colon cancer). The results have shown that these compounds can induce apoptosis in cancer cells.
Case Study:
A study by Da Silva et al. evaluated the cytotoxicity of thiazolidinone derivatives against glioblastoma multiforme cells. The results demonstrated that certain derivatives significantly decreased cell viability, suggesting a promising avenue for further research on similar compounds like our target molecule .
The biological activity of this compound may be attributed to several mechanisms:
- Inhibition of Enzymatic Activity: Compounds containing thiadiazole and thiazole rings often inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell proliferation.
- Induction of Apoptosis: Similar compounds have been shown to activate apoptotic pathways in cancer cells through the upregulation of pro-apoptotic factors.
- Antioxidant Properties: Some derivatives possess antioxidant capabilities that help in reducing oxidative stress within cells.
Comparison with Similar Compounds
Comparison with Structural Analogs
Thiazolo[3,2-a]Pyrimidine Derivatives
Compound A :
- Name : 3-[2-(4-Ethylpiperazin-1-yl)-2-oxoethyl]-6,7-dimethyl-2H-thiazolo[3,2-a]pyrimidin-5-one
- CAS : 953214-66-9
- Key Differences :
- Replaces the thiadiazole-piperidine group with a 4-ethylpiperazine ring.
- Molecular weight (336.5 g/mol) is significantly lower due to the absence of the thiadiazole moiety.
- Likely exhibits improved aqueous solubility compared to the target compound due to the piperazine’s basic nitrogen.
Compound B :
- Name : Ethyl 5-phenyl-2,3-dioxo-7-methyl-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylate
- Key Differences :
Thiadiazole-Containing Analogs
Compound C :
- Name: 1-Alkyl-5-methyl-3-phenyl-6-(5-phenyl-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
- Key Differences: Replaces the thiazolo[3,2-a]pyrimidine core with a thieno[2,3-d]pyrimidine system. Substitutes 1,3,4-oxadiazole for 1,3,4-thiadiazole, altering electronic properties (oxygen vs. sulfur) . Reported antimicrobial activity suggests that sulfur in the target compound’s thiadiazole may enhance efficacy against resistant strains.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
